Cas no 2137794-16-0 (3-Hexanone, 4-amino-1-(2-oxiranyl)-)

• Product Name: 3-Hexanone, 4-amino-1-(2-oxiranyl)-
• CAS No: 2137794-16-0
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5293119
• Update Time: 2025-06-09

3-Hexanone, 4-amino-1-(2-oxiranyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Hexanone, 4-amino-1-(2-oxiranyl)-

• Inchi： 1S/C8H15NO2/c1-2-7(9)8(10)4-3-6-5-11-6/h6-7H,2-5,9H2,1H3
• InChI Key： TZEHONRMPGSLDO-UHFFFAOYSA-N
• SMILES： C(C1CO1)CC(=O)C(N)CC

Additional information on 3-Hexanone, 4-amino-1-(2-oxiranyl)-

Recent Advances in the Study of 3-Hexanone, 4-amino-1-(2-oxiranyl)- (CAS: 2137794-16-0) in Chemical Biology and Pharmaceutical Research

The compound 3-Hexanone, 4-amino-1-(2-oxiranyl)- (CAS: 2137794-16-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 3-Hexanone, 4-amino-1-(2-oxiranyl)- as a versatile intermediate in the synthesis of biologically active molecules. Its epoxide functional group and amino-ketone moiety make it a valuable scaffold for the development of novel inhibitors targeting enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating the activity of cyclooxygenase-2 (COX-2), suggesting potential applications in anti-inflammatory therapies.

In addition to its anti-inflammatory properties, 3-Hexanone, 4-amino-1-(2-oxiranyl)- has shown promise in oncology research. A recent preclinical study investigated its ability to inhibit the proliferation of cancer cells by targeting the PI3K/AKT/mTOR signaling pathway. The results indicated a dose-dependent reduction in tumor growth, with minimal cytotoxicity to normal cells, highlighting its potential as a selective anticancer agent.

The synthesis of 3-Hexanone, 4-amino-1-(2-oxiranyl)- has also been optimized in recent years. A 2022 publication in Organic Letters detailed a novel, high-yield synthetic route using asymmetric epoxidation, which improved the enantiomeric purity of the compound. This advancement is critical for its application in chiral drug development, where stereochemistry plays a pivotal role in biological activity.

Despite these promising findings, challenges remain in the clinical translation of 3-Hexanone, 4-amino-1-(2-oxiranyl)-. Pharmacokinetic studies have revealed limited oral bioavailability, prompting researchers to explore prodrug strategies and formulation enhancements. Ongoing research aims to address these limitations while further elucidating the compound's mechanism of action.

In conclusion, 3-Hexanone, 4-amino-1-(2-oxiranyl)- (CAS: 2137794-16-0) represents a compelling area of study in chemical biology and pharmaceutical research. Its multifaceted biological activities and synthetic versatility position it as a promising candidate for the development of next-generation therapeutics. Future research should focus on overcoming pharmacokinetic challenges and expanding its therapeutic applications.